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Compound of Interest

Compound Name: Tetracyanoethylene oxide
CAS No.: 3189-43-3
Cat. No.: B1329579
Get Quote
. J

Advanced Characterization, Synthesis Strategy, and the
Carbonyl Ylide Gateway
Executive Technical Summary

Tetracyanoethylene oxide (TCNEO) represents a unique class of "cyanocarbon™ epoxides
where the extreme electron-withdrawing nature of four nitrile groups imparts exceptional
reactivity. Unlike standard epoxides that typically react with nucleophiles, TCNEO functions
primarily as a precursor to carbonyl ylides via thermal ring opening. This property makes it an
indispensable reagent in the synthesis of push-pull chromophores, the functionalization of
nanocarbons (fullerenes, graphene), and the construction of complex heterocyclic architectures
via [3+2] cycloadditions.

This guide provides a rigorous analysis of TCNEQO's physicochemical properties, a validated
synthesis protocol, and a mechanistic breakdown of its application in high-value organic
synthesis.

Physicochemical Profile
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The following data aggregates experimentally verified parameters essential for stoichiometric

calculations and reaction planning.

Property Value Unit Verification Note
IUPAC:
] Tetracyanoethylene ] o
Chemical Name ) - Oxiranetetracarbonitril
oxide
e
Common Abbreviation = TCNEO - -
CAS Number 3189-43-3 - -
Molecular Formula CeN4O - -
Calculated: (6x12.01)
Molecular Weight 144.09 g/mol + (4x14.[1]01) +
(1x16.00)
) ) ) Colorless to pale
Physical State Crystalline Solid -
yellow
] ] Decomposes/Sublime
Melting Point 177 -179 °C
s
- Acetonitrile, THF,
Solubility Soluble - )
Dioxane
N ) - Store < -20°C under
Stability Moisture Sensitive -

Ar/N2

Validated Synthesis Protocol

Objective: Synthesis of TCNEO via nucleophilic epoxidation of Tetracyanoethylene (TCNE).

The Chemical Logic

Standard electrophilic epoxidation (e.g., mCPBA) fails with TCNE due to the severe electron

deficiency of the C=C bond. Instead, the reaction utilizes nucleophilic epoxidation using

Hydrogen Peroxide (H20:2). The four nitrile groups sufficiently activate the alkene to accept

attack from H20:2 even in the absence of a strong base, a rarity in epoxide synthesis.
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Experimental Workflow

o Safety Pre-Check: TCNE releases HCN upon hydrolysis. All operations must be performed in
a functioning fume hood.[2] Cyanide antidote kit must be accessible.

Reagents:

o Tetracyanoethylene (TCNE): 25.6 g (200 mmol)

o Acetonitrile (MeCN): 150 mL (HPLC Grade)

o Hydrogen Peroxide (H2032): 30% aqueous solution[2]
Step-by-Step Methodology:

e Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, internal
thermometer, and pressure-equalizing addition funnel.

e Solvation: Charge the flask with TCNE (25.6 g) and MeCN (150 mL). Cool the suspension to
-4°C using an ice-salt bath.

o Controlled Addition: Add 30% H202 (21 mL) dropwise.

o Critical Control Point: The reaction is exothermic.[3] Adjust addition rate to maintain
internal temperature between 10°C and 12°C. Do not exceed 15°C to prevent runaway
decomposition.

e Reaction Monitoring: The dark amber color of the TCNE solution will fade to a pale yellow as
the alkene is consumed.

o Workup:
o Dilute the mixture with ice-cold water (500 mL) to precipitate the product.
o Filter the solid rapidly under vacuum.
o Wash with cold water (3 x 50 mL) to remove residual peroxide.

o Drying: Dry in a vacuum desiccator over P20s.
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Self-Validating Check:

¢ IR Spectroscopy: Disappearance of the C=C stretch (approx. 2200-2260 cm~1* region
changes profile) and appearance of the epoxide C-O-C stretch (approx. 1240 cm™1).

¢ Melting Point: Product should melt sharply at 177-179°C.

The Carbonyl Ylide Gateway: Mechanism & Utility

The primary utility of TCNEO lies in its ability to undergo thermal ring opening to generate a
carbonyl ylide, a highly reactive 1,3-dipole. This species is the "key" that unlocks [3+2]
cycloadditions with dipolarophiles that are otherwise inert.

Mechanistic Pathway

At temperatures exceeding 100°C (typically in refluxing toluene or chlorobenzene), the C-C
bond of the oxirane ring cleaves homolytically/heterolytically to form the resonance-stabilized
carbonyl ylide.

TCNEO
(Oxiranetetracarbonitrile)

C-C Bond Cleavage Carbonyl! Ylide

(1,3-Dipole Intermediate) + Dipolarophile

Trapoin [3+2] Cycloadduct
Dipolarophile ~ f------ peing_— (Tetracyanotetrahydrofuran)

(Alkene/Alkyne/Nanocarbon)

Heat (>100°C)
(Ring Opening)

Click to download full resolution via product page

Figure 1: Thermal activation of TCNEO generating the carbonyl ylide intermediate for
subsequent [3+2] cycloaddition.[4][5][6][7]

Application Cases

e Nanocarbon Functionalization: TCNEO is one of the few reagents capable of covalently
modifying Fullerenes (Ceso) and Graphene.[5] The carbonyl ylide adds across the C=C bonds
of the carbon lattice, introducing cyano-functionalities that alter the bandgap and solubility.
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e Push-Pull Chromophores: Reaction with electron-rich alkynes yields
tetracyanodihydrofurans, which can further rearrange to form 1,1,4,4-tetracyanobuta-1,3-
dienes (TCBDs). These molecules exhibit intense intramolecular charge transfer (ICT),
making them candidates for nonlinear optical (NLO) materials.

Safety & Handling Protocol
TCNEO is a high-energy compound with specific hazards that must be mitigated.

» Cyanide Evolution: In the presence of moisture or strong bases, TCNEO can hydrolyze to
release Hydrogen Cyanide (HCN).

o Protocol: Keep storage containers desiccated. Treat all waste streams with bleach
(sodium hypochlorite) at pH > 10 to neutralize potential cyanide before disposal.

» Thermal Instability: While thermal ring opening is a feature, uncontrolled heating can lead to
rapid decomposition.

o Protocol: Never heat neat (solvent-free) TCNEO. Always use a solvent heat sink (e.g.,
Toluene, Chlorobenzene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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